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Compound of Interest

Compound Name: aluminium chloride hexahydrate

Cat. No.: B8786481 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to both personal safety and the integrity of experimental outcomes. This

guide provides essential, immediate safety and logistical information for the handling of

aluminium chloride hexahydrate, a compound that, while valuable in a multitude of

applications, presents notable hazards requiring stringent adherence to safety protocols.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling aluminium chloride hexahydrate, a comprehensive suite of personal

protective equipment is non-negotiable. This substance can cause severe skin burns and eye

damage.[1][2] The following table summarizes the required PPE.
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Body Part Required Protection
Specifications and
Standards

Eyes/Face
Safety goggles with side-

shields or a face shield.

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166.[3][4]

Skin
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves prior to use and

use proper removal technique.

[4]

Body

Long-sleeved laboratory coat,

chemical-resistant apron, and

impervious clothing.

Protective clothing should be

selected based on the

concentration and amount of

the hazardous substance at

the specific workplace.[4][5]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when workplace

conditions warrant, such as

when dust is generated.[3][4] A

respiratory protection program

that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2

requirements or European

Standard EN 149 must be

followed.[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling aluminium chloride hexahydrate minimizes risk. The

following workflow outlines the key procedural steps.
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Preparation

Handling

Storage

Waste Disposal

Review SDS

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Carefully Weigh/Measure

Begin Handling

Dissolve (if required)
Add solid to water slowly

Keep in Tightly Closed Container

After Use

Store in a Cool, Dry, Well-Ventilated Area

Collect Waste in a Labeled Container

When Waste is Generated

Neutralize with Caution (if permissible)

Dispose via Licensed Professional

Click to download full resolution via product page

Figure 1. Workflow for Handling Aluminium Chloride Hexahydrate.
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Step-by-Step Handling Procedures
Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

Ensure a well-ventilated work area, such as a chemical fume hood, is used.[3] Facilities

should be equipped with an eyewash station and a safety shower.[3]

Don all required personal protective equipment as detailed in the table above.

Handling:

Avoid the formation of dust.[4]

When weighing or transferring the solid, do so carefully to minimize airborne particles.

If preparing an aqueous solution, slowly add the aluminium chloride hexahydrate to

water, never the other way around, as the reaction can be exothermic.[6]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as

strong bases and oxidizing agents.[3][7]

Keep the container tightly closed to prevent absorption of moisture from the air.[4] The

recommended storage temperature is between 15 – 25 °C.[1]

Emergency Procedures: Immediate Actions are
Critical
Accidental exposure requires swift and appropriate action.
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Seek immediate

medical attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[3] Seek medical attention.

[3]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, give oxygen.[3] Seek

medical aid.[3]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, give 2-4 cupfuls of milk or

water.[3] Seek immediate medical attention.[3]

Disposal Plan: Responsible Waste Management
Improper disposal of aluminium chloride hexahydrate can harm the environment.

Waste Collection: Collect all waste material, including contaminated PPE, in a designated

and clearly labeled hazardous waste container.

Neutralization: Depending on local regulations and institutional policies, small quantities of

aluminium chloride solutions may be neutralized.[6] This should be done with extreme

caution by slowly adding a weak base like sodium bicarbonate to a stirred, ice-cooled

solution of the aluminium chloride waste.[6] This process is exothermic and produces gas, so

it must be done in a well-ventilated area and with appropriate PPE.[6]

Professional Disposal: For larger quantities or if neutralization is not permitted, arrange for

disposal by a licensed hazardous waste disposal company.[6] Do not dispose of down the

drain or in regular trash.[2][4]
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By adhering to these stringent safety and handling protocols, you can mitigate the risks

associated with aluminium chloride hexahydrate and ensure a safe and productive research

environment. Always prioritize safety and consult your institution's environmental health and

safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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